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Compound of Interest

Compound Name: Eganelisib

Cat. No.: B608121 Get Quote

This document provides comprehensive safety and logistical information for the proper disposal

of Eganelisib (also known as IPI-549), a potent and selective PI3Kγ inhibitor. The following

procedures are designed to ensure the safety of laboratory personnel and compliance with

standard chemical waste regulations.

Safety and Hazard Information
Eganelisib requires careful handling due to its potential hazards. While there are some

discrepancies across supplier safety data sheets (SDS), a conservative approach to handling is

recommended.

Hazard Category
MedchemExpress
Classification[1]

AbMole BioScience
Classification[2]

Cayman Chemical
Classification

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

Not a hazardous

substance or mixture
Not classified

Skin

Corrosion/Irritation

Category 2 (Causes

skin irritation)

Not a hazardous

substance or mixture
Not classified

Serious Eye

Damage/Irritation

Category 2A (Causes

serious eye irritation)

Not a hazardous

substance or mixture
Not classified

Specific Target Organ

Toxicity

Category 3 (May

cause respiratory

irritation)

Not a hazardous

substance or mixture
Not classified
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Given the potential for irritation and harm, it is crucial to utilize appropriate personal protective

equipment (PPE) at all times when handling Eganelisib.

Recommended Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.[1]

Eye Protection: Use safety goggles with side-shields.[1]

Skin and Body Protection: Wear impervious clothing.[1]

Respiratory Protection: A suitable respirator should be used when handling the powder form

to avoid dust inhalation.[1]

Step-by-Step Disposal Protocol
The disposal of Eganelisib and its containers must be conducted in accordance with local,

state, and federal regulations.[1][2] The following is a general procedural guide.

1. Waste Segregation:

Isolate all Eganelisib waste, including unused product, contaminated consumables (e.g.,

pipette tips, tubes), and empty containers.

Do not mix Eganelisib waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.[3]

2. Container and Contaminated Material Disposal:

Empty Containers: Triple rinse containers that held Eganelisib with a suitable solvent (e.g.,

ethanol or another solvent in which Eganelisib is soluble). Dispose of the rinsate as

chemical waste. The rinsed container can then be disposed of according to institutional

guidelines.

Contaminated Labware: Disposable items such as gloves, absorbent pads, and pipette tips

that have come into contact with Eganelisib should be collected in a designated, sealed

waste container.[3]
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3. Disposal of Unused Eganelisib:

Solid Waste: Unused solid Eganelisib should be collected in a clearly labeled hazardous

waste container.

Solutions: Solutions containing Eganelisib should be collected in a designated, sealed, and

properly labeled hazardous waste container.

4. Accidental Spill Cleanup:

Evacuate personnel from the immediate area.[1][2]

Ensure adequate ventilation.[1][2]

Wear full personal protective equipment (PPE).[1][2]

Prevent further leakage or spillage. Keep the product away from drains and water courses.

[1][2]

For liquid spills, absorb the solution with an inert, finely-powdered liquid-binding material

(e.g., diatomite, universal binders).[1][2]

For solid spills, carefully sweep or scoop the material to avoid generating dust.

Decontaminate the spill surface and any affected equipment by scrubbing with alcohol.[1][2]

Collect all contaminated materials in a sealed container for disposal as hazardous waste.[1]

[2]

5. Labeling and Storage of Waste:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name,

"Eganelisib."

Store waste containers in a designated, secure area, away from incompatible materials, until

they are collected by your institution's EHS personnel.

Eganelisib Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Eganelisib and related materials.

Start: Eganelisib Waste Generation Waste Assessment

Disposal Procedures

Final Disposal

Eganelisib Waste
(Unused product, contaminated items, empty containers) Assess Waste Type

Solid Waste:
Collect in labeled hazardous waste container.Solid

Liquid Waste:
Collect in sealed, labeled hazardous waste container.

Liquid

Contaminated Items:
Place in a sealed, designated waste bag/container.

Contaminated
Items

Accidental Spill:
Follow spill cleanup protocol.

Spill

Store waste in designated secure area. Arrange for pickup by
Environmental Health & Safety (EHS).

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Eganelisib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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549)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608121#eganelisib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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